Cas no 2703780-01-0 (3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride)

• Product Name: 3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride
• CAS No: 2703780-01-0
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• MDL: MFCD34551148
• CID: 5467185
• PubChem ID: 165593471
• Update Time: 2025-10-29

3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5354480047
• 3-amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride
• (1r,3r)-3-amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride
• 3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride

• MDL： MFCD34551148
• Inchi： 1S/C6H11NO2S.ClH/c1-10-6(5(8)9)2-4(7)3-6;/h4H,2-3,7H2,1H3,(H,8,9);1H
• InChI Key： VBHQIXCLASJUQG-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 197.0277275 g/mol
• Monoisotopic Mass: 197.0277275 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6
• Molecular Weight: 197.68

Additional information on 3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride

3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride: A Comprehensive Overview

3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride, also known by its CAS registry number CAS No. 2703780-01-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclobutane derivatives, which have been extensively studied due to their unique chemical properties and potential applications in drug discovery. The presence of the amino group (-NH2) and the methylsulfanyl group (-SMe) introduces functional diversity, making this compound a valuable substrate for further chemical modifications and biological evaluations.

The structure of 3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride is characterized by a four-membered cyclobutane ring, which is inherently strained due to its non-planar geometry. This strain can influence the compound's reactivity and stability, making it an intriguing subject for mechanistic studies in organic chemistry. The carboxylic acid group (-COOH) present in the molecule is protonated in its hydrochloride form, which is a common way to stabilize such compounds for storage and handling.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride. Researchers have employed various strategies, including ring-closing metathesis and tandem cyclization reactions, to construct the cyclobutane core. These methods not only enhance the yield but also provide greater control over the stereochemistry of the product, which is crucial for applications in asymmetric synthesis.

The biological activity of 3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride has been explored in several recent studies. In vitro assays have demonstrated its potential as a modulator of key enzymes involved in metabolic pathways. For instance, preliminary data suggest that this compound may inhibit certain proteases, making it a candidate for further investigation as a therapeutic agent. Additionally, its ability to act as a chelating agent has been reported, which could be exploited in metalloenzyme targeting strategies.

In terms of applications, 3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride holds promise in drug design due to its versatile functional groups. The amino group can serve as a site for bioisosteric replacements or conjugation with other bioactive molecules, while the methylsulfanyl group may enhance solubility and pharmacokinetic properties. These attributes make it a valuable building block in medicinal chemistry.

The environmental impact and safety profile of CAS No. 2703780-01-0 have also been considered in recent research. Studies indicate that this compound exhibits low toxicity under standard experimental conditions, though further investigations are required to fully understand its ecological effects. Regulatory compliance and sustainable synthesis practices are essential considerations for its large-scale production and use.

In conclusion, 3-Amino-1-(methylsulfanyl)cyclobutane-1-carboxylic acid hydrochloride represents a fascinating molecule with diverse potential applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and utility, this compound is poised to make significant contributions to both academic and industrial sectors.